Cas no 74386-13-3 (4-Bromo-3-nitrophenylboronic acid)

• Product Name: 4-Bromo-3-nitrophenylboronic acid
• CAS No: 74386-13-3
• MF: C₆H₅BBrNO₄
• MW: 245.823200941086
• MDL: MFCD01074649
• CID: 562910
• PubChem ID: 2773919
• Update Time: 2025-06-28

4-Bromo-3-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-nitrophenylboronic acid
• (4-bromo-3-nitrophenyl)boronic acid
• 4-BROMO-3-NITROBENZENEBORONIC ACID
• Boronic acid,(4-bromo-3-nitrophenyl)- (9CI)
• Boronic acid, (4-bromo-3-nitrophenyl)-
• PubChem1762
• 4-Bromo-3-nitrophenylboronicacid
• SBB065901
• VB10085
• OR10930
• FCH1321146
• AB08094
• RL04823
• (4-bromanyl-3-nitro-phenyl)boronic acid
• BC001210
• N830
• FT-0657580
• (4-bromo-3-nitro-phenyl)boronic Acid
• SCHEMBL5951670
• FT-0617831
• ZCA38613
• AKOS004116142
• A838108
• 74386-13-3
• DTXSID80378774
• MFCD01074649
• J-514753
• PS-9534
• N12316
• 3-nitro-4-bromophenylboronic acid
• DB-028753

• MDL： MFCD01074649
• Inchi： 1S/C6H5BBrNO4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3,10-11H
• InChI Key： ACFLUOVNZOLXAZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B(O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.95000
• Monoisotopic Mass: 244.94950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• Color/Form: NA
• Density: 1.9±0.1 g/cm3
• Melting Point: 213-216
• Boiling Point: 361.6±52.0 °C at 760 mmHg
• Flash Point: 209.9±28.7 °C
• PSA: 86.28000
• LogP: 0.56030

4-Bromo-3-nitrophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-3-nitrophenylboronic acid

Comprehensive Overview of 4-Bromo-3-nitrophenylboronic acid (CAS No. 74386-13-3)

4-Bromo-3-nitrophenylboronic acid (CAS No. 74386-13-3) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of both bromo and nitro substituents on the phenyl ring enhances its reactivity, making it a versatile building block for constructing complex molecular architectures.

The growing demand for 4-Bromo-3-nitrophenylboronic acid is driven by its applications in drug discovery and agrochemical development. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "Suzuki coupling reagents," reflecting its relevance in cutting-edge science. Its CAS No. 74386-13-3 is a critical identifier for procurement and regulatory compliance, often queried in databases like PubChem and Reaxys.

In the context of green chemistry, 4-Bromo-3-nitrophenylboronic acid is valued for its role in catalytic transformations that minimize waste. Topics like "sustainable synthesis" and "eco-friendly reagents" align with its utility in reducing hazardous byproducts. The compound’s nitro group also facilitates further functionalization, enabling the synthesis of dyes, sensors, and advanced polymers, which are trending in "smart materials research."

From a technical perspective, 4-Bromo-3-nitrophenylboronic acid exhibits stability under controlled conditions, though storage recommendations often include protection from moisture and light. Queries such as "handling boronic acids safely" or "storage of arylboronic compounds" highlight user concerns about practicality. Its molecular weight (246.02 g/mol) and melting point (typically 150–160°C) are frequently cited in technical datasheets.

The compound’s significance extends to bioconjugation and proteomics, where boronic acids are employed in labeling and detection. Searches for "boronic acid probes" or "protein modification reagents" underscore its interdisciplinary appeal. Innovations in cancer therapeutics and diagnostic tools further amplify its importance, as boronic acids are explored for targeting carbohydrate biomarkers.

In summary, 4-Bromo-3-nitrophenylboronic acid (CAS No. 74386-13-3) is a multifaceted reagent bridging synthetic chemistry and applied sciences. Its integration into trending fields like precision medicine and nanotechnology ensures sustained interest, while its structural features cater to both academic and industrial workflows. This aligns with frequent searches for "high-purity boronic acids" and "custom synthesis intermediates," reflecting its commercial and scientific demand.